Ethyl pyridazine-3-carboxylate
Overview
Description
Ethyl pyridazine-3-carboxylate is a chemical compound with the molecular formula C7H8N2O2. It is a derivative of pyridazine, a class of compounds that contain two adjacent nitrogen atoms in a six-membered ring .
Molecular Structure Analysis
The molecular structure of Ethyl pyridazine-3-carboxylate can be analyzed using techniques such as X-ray diffraction (XRD) and density functional theory (DFT) calculations . These techniques can provide insights into the optimized molecular crystal structures.Scientific Research Applications
Drug Molecule Research
Ethyl pyridazine-3-carboxylate derivatives have good biological activity and have been widely studied in drug molecules . They are diverse in variety and structure, and show different biological activities and pharmacological properties .
Antifungal Applications
Some derivatives of Ethyl pyridazine-3-carboxylate have shown antifungal properties . This makes them a potential candidate for the development of new antifungal drugs .
Anti-Diabetes Applications
Research has shown that some Ethyl pyridazine-3-carboxylate derivatives have anti-diabetes properties . This opens up possibilities for their use in the treatment of diabetes .
Antiparasitic Applications
Ethyl pyridazine-3-carboxylate derivatives have also shown antiparasitic properties . This suggests potential applications in the development of antiparasitic drugs .
Anti-Inflammatory Applications
Some derivatives of Ethyl pyridazine-3-carboxylate have anti-inflammatory properties . This makes them potential candidates for the development of anti-inflammatory drugs .
Anti-Proliferative Activity
Research has shown that some Ethyl pyridazine-3-carboxylate derivatives have anti-proliferative activity . This suggests potential applications in the development of drugs for diseases characterized by abnormal cell proliferation .
Acetylcholinesterase Inhibitors
Some Ethyl pyridazine-3-carboxylate derivatives can act as acetylcholinesterase inhibitors . This suggests potential applications in the treatment of diseases like Alzheimer’s .
Optoelectronic Applications
Pyridazine derivatives have potential applications in optoelectronics, particularly as fluorescent materials and sensors . This opens up possibilities for their use in the development of new optoelectronic devices .
Safety and Hazards
Future Directions
The future directions for research on Ethyl pyridazine-3-carboxylate and related compounds could involve exploring new derivatives of imidazo[1,2-b]pyridazine due to their diverse structural significance and biological activities . Additionally, the development of green chemistry practices for the synthesis of these compounds could be another area of focus .
Mechanism of Action
Target of Action
Ethyl pyridazine-3-carboxylate, like other pyridazine derivatives, has been shown to interact with a range of biological targets . . Pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects .
Mode of Action
Pyridazine derivatives have been shown to exhibit a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities
Biochemical Pathways
Pyridazine derivatives have been shown to affect a variety of biological processes . For instance, some pyridazine derivatives have been shown to inhibit calcium ion influx, which is required for the activation of platelet aggregation
Pharmacokinetics
The pharmaceutical industry has a continuing requirement for the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents because many such compounds have been used as commercially drugs and agrochemicals .
Result of Action
Pyridazine derivatives have been shown to exhibit a wide range of pharmacological activities
properties
IUPAC Name |
ethyl pyridazine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O2/c1-2-11-7(10)6-4-3-5-8-9-6/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLLVOBWNRQYTKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50560467 |
Source
|
| Record name | Ethyl pyridazine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50560467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl pyridazine-3-carboxylate | |
CAS RN |
1126-10-9 |
Source
|
| Record name | Ethyl pyridazine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50560467 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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